2-(4-p-Tolyl-tetrahydro-2H-pyran-4-yl)acetic acid
Overview
Description
“2-(4-p-Tolyl-tetrahydro-2H-pyran-4-yl)acetic acid” is a chemical compound that includes a tetrahydropyran ring, which is a saturated six-membered ring containing five carbon atoms and one oxygen atom . The compound is related to tetrahydropyranyl (THP-) ethers, which are commonly used as protecting groups in organic synthesis . The molecular formula of the compound is C14H18O3 .
Synthesis Analysis
The synthesis of compounds similar to “2-(4-p-Tolyl-tetrahydro-2H-pyran-4-yl)acetic acid” often involves the reaction of alcohols with 3,4-dihydropyran . This reaction produces 2-tetrahydropyranyl ethers, which are resilient to a variety of reactions . The alcohol can later be restored by acid-catalyzed hydrolysis .Molecular Structure Analysis
The molecular structure of “2-(4-p-Tolyl-tetrahydro-2H-pyran-4-yl)acetic acid” includes a tetrahydropyran ring, which in its lowest energy state exists in a chair conformation . The compound also includes a p-Tolyl group, which is a methyl-substituted phenyl group .Chemical Reactions Analysis
Tetrahydropyranyl ethers, which are related to “2-(4-p-Tolyl-tetrahydro-2H-pyran-4-yl)acetic acid”, are known to be resilient to a variety of reactions . They can be produced from the reaction of alcohols with 3,4-dihydropyran , and the alcohol can later be restored by acid-catalyzed hydrolysis .Scientific Research Applications
Synthesis of Novel Compounds
This compound can be used in the synthesis of novel analogues based on piperidine fused pyrazolone core . The synthesized compounds were analyzed using spectroscopic techniques such as 1H NMR and LC-MS .
Antimicrobial Applications
The synthesized compounds based on this compound have shown potential as novel anti-bacterial agents . The compounds exhibited good Zone of Inhibition at 200μg/mL of concentration .
Theoretical and In-Silico Studies
Density functional theory (DFT) calculations were performed to determine various molecular properties of the synthesized compounds . Molecular docking and molecular dynamic simulations were performed to study the inhibition activity of the compounds .
Chemical Synthesis
This compound is used in the chemical synthesis of other compounds . It is available for purchase from scientific supply companies .
Synthesis of Histone Deacetylase (HDAC) Inhibitors
It may be used in the synthesis of potential histone deacetylase (HDAC) inhibitors .
Construction of Basic Aromatic Structure
Starting from 2,6-dibromo-4-methylaniline, the synthetic route involves the construction of the basic aromatic structure (3,4,5-triphenyltoluene), followed by its conversion into 2-[(3,4,5-triphenyl)phenyl]acetic acid and derivatives .
properties
IUPAC Name |
2-[4-(4-methylphenyl)oxan-4-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-11-2-4-12(5-3-11)14(10-13(15)16)6-8-17-9-7-14/h2-5H,6-10H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCXSVRPYILGKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCOCC2)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901218021 |
Source
|
| Record name | Tetrahydro-4-(4-methylphenyl)-2H-pyran-4-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901218021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
33451-58-0 |
Source
|
| Record name | Tetrahydro-4-(4-methylphenyl)-2H-pyran-4-acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33451-58-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tetrahydro-4-(4-methylphenyl)-2H-pyran-4-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901218021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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